Cas no 167690-53-1 (Fmoc-tranexamic acid)

• Product Name: Fmoc-tranexamic acid
• CAS No: 167690-53-1
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• MDL: MFCD00273480
• CID: 65782
• PubChem ID: 2756125
• Update Time: 2025-10-28

Fmoc-tranexamic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-(Fmoc-aminomethyl)cyclohexanecarboxylic acid
• trans-4-[[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]methyl]cyclohexanecarboxylic Acid
• trans-4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)cyclohexanecarboxylic acid
• FMOC-TRANEXAMIC ACID
• FMOC-TRANS-4-(AMINOMETHYL)-CYCLOHEXANE-1-CARBOXYLIC ACID
• Fmoc-trans-4-(aminomethyl)cyclohexane-1-carboxylic acid
• Tran-4-(Fmoc-Aminomethyl)Cyclohexanecarboxylic Acid
• Fmoc-trans-4-aminomethylcyclohexanecarboxylic acid
• N-Fmoc-tranexamic Acid
• Fmoc-trans-4-Amc-OH
• (9H-Fluoren-9-yl)MethOxy]Carbonyl trans-4-Amc-OH
• FMOC-TRANS-4-(AMINOMETHYL)-CYCLOHEXANECARBOXYLIC ACID
• TRANS-4-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-METHYL]-CYCLOHEXANECARBOXYLIC ACID
• Fmoc-trans-4-(aminomethyl)cyclohexane-1-carboxylic acid99%
• Cyclohexanecarboxylic acid, 4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• GS-6399
• (1R,4R)-4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)cyclohexanecarboxylic acid
• SY066341
• MFCD01862347
• trans-4-(Fmoc-aminomethyl)cyclohexanecarboxylic acid, >=98.0% (HPLC)
• (1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexane-1-carboxylic acid
• trans-4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)cyclohexanecarboxylicacid
• 4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cyclohexane-1-carboxylic Acid
• H10418
• CS-0187427
• 4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)cyclohexanecarboxylic acid
• AKOS016010490
• AKOS015910380
• Z1793620650
• 167690-53-1
• MFCD00273480
• D70277
• 188715-40-4
• SCHEMBL14508319
• SCHEMBL119618
• DS-4815
• SCHEMBL800277
• MLMIBGARTUSGND-WKILWMFISA-N
• F1215
• EN300-312399
• (1r,4r)-4-((((9H-fluoren-9-yl)methoxy)carbonylamino)methyl)cyclohexanecarboxylic acid
• Trans-4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]cyclohexanecarboxylic acid
• fmoc-trans-4-(aminomethyl)cyclohexanecarboxylic acid
• A880506
• Fmoc-4-Amc-OH
• 4-[({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)METHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• CS-0067149
• trans-4-[(Fmoc-amino)methyl]cyclohexanecarboxylic Acid
• EN300-649781
• 4-(9-Fluorenylmethyloxycarbonylaminomethyl)-cyclohexanoic acid
• FT-0679733
• 4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-methyl)cyclohexanecarboxylic acid
• J-010388
• Fmoc-(4-aminomethyl)-cyclohexane carboxylic acid
• Fmoc-(4-aminomethyl)-cyclohexane carboxylic acid, AldrichCPR
• Cyclohexanecarboxylic acid, 4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-, trans-
• (1r,4r)-4-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• DB-115492
• 4-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• Fmoc-tranexamic acid

• MDL： MFCD00273480
• Inchi： 1S/C23H25NO4/c25-22(26)16-11-9-15(10-12-16)13-24-23(27)28-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,24,27)(H,25,26)
• InChI Key： MLMIBGARTUSGND-UHFFFAOYSA-N
• SMILES： O(C(NCC1CCC(C(=O)O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.17800
• Monoisotopic Mass: 379.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.1

Experimental Properties

• Density: 1.226 g/cm3
• Melting Point: 186.0 to 190.0 deg-C
• Boiling Point: 604.9ºC at 760 mmHg
• Flash Point: 604.9 °C at 760 mmHg
• PSA: 75.63000
• LogP: 4.80700

Fmoc-tranexamic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Additional information on Fmoc-tranexamic acid

Fmoc-tranexamic acid (CAS No. 167690-53-1): A Comprehensive Overview

Fmoc-tranexamic acid (CAS No. 167690-53-1) is a versatile compound widely used in the fields of medicinal chemistry and peptide synthesis. This compound, also known as N-(9-fluorenylmethoxycarbonyl)-trans-4-(aminomethyl)cyclohexanecarboxylic acid, is a protected derivative of tranexamic acid, a well-known antifibrinolytic agent. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is commonly used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids in the final product.

The chemical structure of Fmoc-tranexamic acid consists of a cyclohexane ring with an amino group and a carboxylic acid group, both attached to the same carbon atom. The Fmoc protecting group is attached to the amino group, making it suitable for use in various synthetic protocols. This compound has gained significant attention due to its stability, reactivity, and ease of manipulation in synthetic processes.

In recent years, Fmoc-tranexamic acid has been extensively studied for its potential applications in drug development and therapeutic interventions. One of the key areas of research has been its use in the synthesis of peptides and peptidomimetics, which are crucial for developing novel drugs and therapeutic agents. The ability to precisely control the sequence and structure of peptides using Fmoc protection has opened up new avenues for the design and synthesis of bioactive molecules.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-tranexamic acid in the synthesis of a novel antifibrinolytic peptide. The researchers demonstrated that the Fmoc protection strategy significantly improved the yield and purity of the final product, making it a viable candidate for further clinical evaluation. This study underscores the importance of Fmoc-tranexamic acid in advancing peptide-based therapeutics.

Beyond its role in peptide synthesis, Fmoc-tranexamic acid has also shown promise in other areas of medicinal chemistry. For instance, it has been used as a building block in the development of small molecule inhibitors targeting specific enzymes involved in various diseases. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of tranexamic acid derivatives using Fmoc protection, which exhibited potent inhibitory activity against matrix metalloproteinases (MMPs). These enzymes are implicated in several pathological conditions, including cancer metastasis and chronic inflammatory diseases.

The versatility of Fmoc-tranexamic acid extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques are essential for identifying lead compounds with desired biological activities. By incorporating Fmoc protection into combinatorial libraries, researchers can generate a diverse array of compounds that can be rapidly screened for their therapeutic potential. This approach has been successfully applied in drug discovery programs targeting various diseases, including neurodegenerative disorders and cardiovascular diseases.

In addition to its synthetic applications, Fmoc-tranexamic acid has also been explored for its potential as a prodrug strategy. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The Fmoc protecting group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active tranexamic acid molecule at the target site. This approach can enhance drug delivery efficiency and reduce side effects associated with systemic administration.

The safety profile of Fmoc-tranexamic acid is another important consideration. Tranexamic acid itself is well-tolerated and has been used clinically for many years to manage bleeding disorders and reduce blood loss during surgery. The addition of the Fmoc protecting group does not significantly alter its safety profile, making it suitable for use in various pharmaceutical applications.

In conclusion, Fmoc-tranexamic acid (CAS No. 167690-53-1) is a valuable compound with a wide range of applications in medicinal chemistry and drug development. Its unique properties make it an essential tool for researchers working on peptide synthesis, small molecule inhibitors, combinatorial chemistry, and prodrug strategies. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, further solidifying its importance in the field.